Cas no 1415929-78-0 (1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione)

1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione is a high-performance organic semiconductor material designed for advanced optoelectronic applications. Its structure features a benzo[1,2-c:4,5-c']dithiophene-4,8-dione core functionalized with bromothiophene units and 2-ethylhexyl side chains, ensuring excellent solubility and processability. The bromine substituents facilitate further cross-coupling reactions, enabling precise molecular engineering for tailored electronic properties. This compound exhibits strong light absorption and efficient charge transport, making it suitable for organic photovoltaics (OPVs) and field-effect transistors (OFETs). The 2-ethylhexyl groups enhance film-forming properties, while the rigid conjugated backbone ensures thermal and oxidative stability. Its balanced donor-acceptor characteristics contribute to high power conversion efficiencies in photovoltaic devices.

1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione structure

1415929-78-0 structure

Product Name:1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione

CAS No:1415929-78-0

MF:C₃₄H₃₈Br₂O₂S₄

MW:766.732323169708

MDL:MFCD31631829

CID:2952438

Update Time:2025-10-25

1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione Chemical and Physical Properties

Names and Identifiers

- DiEH-Benzodithiophene-dione-2Th-2Br
- 1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione
- 1,3-Bis(5-bromo-2-thienyl)-5,7-bis(2-ethylhexyl)-4H,8H-benzo[1,2-c:4,5-c']dithiophene-4,8-dione
- 1,3-bis(5-bromothiophen-2-yl)-5,7-bis(2-ethyl-hexyl)-4h,8h-benzo[1,2-c:4,5-c']dithiophene-4,8-dione
- MDL： MFCD31631829
- Inchi： 1S/C34H38Br2O2S4/c1-5-9-11-19(7-3)17-23-27-28(24(39-23)18-20(8-4)12-10-6-2)32(38)30-29(31(27)37)33(21-13-15-25(35)40-21)42-34(30)22-14-16-26(36)41-22/h13-16,19-20H,5-12,17-18H2,1-4H3
- InChI Key： HETICFAGRUKZDA-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2=C3C(=C(C4=CC=C(S4)Br)S2)C(C2C(C3=O)=C(CC(CC)CCCC)SC=2CC(CC)CCCC)=O)S1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 42
Rotatable Bond Count: 14
Complexity: 852
Topological Polar Surface Area: 147

1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione Security Information

Hazardous Material transportation number：NONH for all modes of transport

1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1144162-100mg	1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione	1415929-78-0	98%	100mg	$65.0	2025-03-16
Ambeed	A1144162-250mg	1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione	1415929-78-0	98%	250mg	$96.0	2025-03-16
Ambeed	A1144162-1g	1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione	1415929-78-0	98%	1g	$241.0	2025-03-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	901239-500MG	1,3-Bis(5-bromo-2-thienyl)-5,7-bis(2-ethylhexyl)-4H,8H-benzo[1,2-c:4,5-c′]dithiophene-4,8-dione	1415929-78-0		500MG	￥2891.22	2022-02-24
BAI LING WEI Technology Co., Ltd.	2577510-1G	1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione, 98%	1415929-78-0	98%	1G	￥ 4500	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D855686-1g	DiEH-Benzodithiophene-dione-2Th-2Br	1415929-78-0	98%	1g	4,600.00	2021-05-17
eNovation Chemicals LLC	Y1213637-1g	1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione	1415929-78-0	95%	1g	$300	2024-07-23
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X58605-1g	1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione	1415929-78-0	98%	1g	¥3318.0	2023-09-05
eNovation Chemicals LLC	Y1080641-1g	DiEH-Benzodithiophene-dione-2Th-2Br	1415929-78-0	95%	1g	$185	2024-06-06
Cooke Chemical	BD0077856-100mg	1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione	1415929-78-0	98%	100mg	RMB 312.00	2025-02-20

1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione Suppliers

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Quantity:200kg

Purity:99.9%

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1415929-78-0 (1,3-Bis(5-bromothiophen-2-yl)-5,7-bis(2-ethylhexyl)benzo[1,2-c:4,5-c']dithiophene-4,8-dione) Related Products

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(CAS:1415929-78-0)DiEH-Benzodithiophene-dione-2Th-2Br

Purity:99.9%

Quantity:200kg

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